Cas no 1804215-40-4 (5-(Difluoromethyl)-2-methoxybenzo[d]oxazole)

• Product Name: 5-(Difluoromethyl)-2-methoxybenzo[d]oxazole
• CAS No: 1804215-40-4
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4819235
• Update Time: 2025-05-20

5-(Difluoromethyl)-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxybenzo[d]oxazole

• Inchi： 1S/C9H7F2NO2/c1-13-9-12-6-4-5(8(10)11)2-3-7(6)14-9/h2-4,8H,1H3
• InChI Key： ATEPDOVQILLEIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=C(OC)O2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3

Additional information on 5-(Difluoromethyl)-2-methoxybenzo[d]oxazole

Comprehensive Overview of 5-(Difluoromethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804215-40-4)

5-(Difluoromethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804215-40-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a difluoromethyl group and a methoxybenzo[d]oxazole scaffold makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's benzoxazole core is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a difluoromethyl moiety enhances metabolic stability and bioavailability, addressing key challenges in modern drug design. Recent studies highlight its role in optimizing lead compounds for neurodegenerative diseases and cancer therapeutics, aligning with trending searches like "fluorinated drug candidates 2024" and "benzoxazole derivatives in oncology."

In agrochemical applications, 5-(Difluoromethyl)-2-methoxybenzo[d]oxazole is investigated for its potential as a precursor to novel pesticides. The difluoromethyl group's electronegativity contributes to improved binding affinity with pest-specific proteins, a topic frequently queried as "next-gen crop protection chemicals." Its stability under environmental conditions also makes it a candidate for sustainable agriculture solutions, resonating with global interest in "green chemistry" and "low-residue agrochemicals."

Synthetic routes to CAS No. 1804215-40-4 often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting the demand for "efficient fluorination techniques" in organic synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, a critical factor for researchers searching for "high-quality chemical intermediates." Regulatory compliance with REACH and FDA guidelines further underscores its suitability for industrial-scale production.

Emerging trends in AI-driven molecular modeling have accelerated the study of this compound, with computational tools predicting its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. Queries like "benzoxazole solubility prediction using machine learning" highlight the intersection of chemistry and technology. Additionally, its potential in photodynamic therapy (PDT) aligns with searches for "non-invasive cancer treatment options," showcasing its multidisciplinary relevance.

In summary, 5-(Difluoromethyl)-2-methoxybenzo[d]oxazole represents a convergence of innovation in pharmaceuticals, agrochemicals, and synthetic chemistry. Its CAS No. 1804215-40-4 serves as a pivotal identifier for researchers navigating databases like SciFinder or PubChem. As the scientific community prioritizes fluorine-containing compounds and heterocyclic scaffolds, this molecule exemplifies the synergy between structural ingenuity and real-world applications.